Cas no 329269-59-2 (1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole)

• Product Name: 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole
• CAS No: 329269-59-2
• MF: C₉H₆F₄N₂S
• MW: 250.215954303741
• MDL: MFCD02656302
• CID: 3109741
• PubChem ID: 706758
• Update Time: 2025-11-03

1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-2-[(difluoromethyl)sulfanyl]-1H-1,3-benzodiazole
• 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole
• Z56795260
• G25810
• 1-(difluoromethyl)-2-(difluoromethylsulfanyl)benzimidazole
• MFCD02656302
• 1-(difluoromethyl)-2-((difluoromethyl)sulfanyl)-1H-1,3-benzodiazole
• EN300-89187
• 1-Difluoromethyl-2-(difluoromethylthio)benzimidazole
• AKOS001021080
• 1-(difluoromethyl)-2-(difluoromethylthio)-1H-benzo[d]imidazole
• 329269-59-2
• 1-DIFLUOROMETHYL-2-(DIFLUOROMETHYLTHIO)BENZOIMIDAZOLE
• 968-353-1

• MDL： MFCD02656302
• Inchi： 1S/C9H6F4N2S/c10-7(11)15-6-4-2-1-3-5(6)14-9(15)16-8(12)13/h1-4,7-8H
• InChI Key： NHBXPXYRTCDIEV-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=NC2C=CC=CC=2N1C(F)F

Computed Properties

• Exact Mass: 250.01878202Da
• Monoisotopic Mass: 250.01878202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole

Introduction to 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole (CAS No. 329269-59-2)

1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole, with the CAS number 329269-59-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The unique structural features of 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole make it a promising candidate for various therapeutic applications.

The introduction of difluoromethyl groups into the benzodiazole scaffold is a strategic modification that can significantly influence the pharmacological properties of the molecule. The presence of these groups can enhance the lipophilicity and metabolic stability of the compound, thereby improving its bioavailability and therapeutic efficacy. Recent studies have shown that 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole exhibits potent activity against a range of biological targets, making it a valuable tool in drug discovery and development.

In terms of its chemical structure, 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole features a benzodiazole core with two difluoromethyl substituents. The first difluoromethyl group is attached to the nitrogen atom at position 1, while the second difluoromethyl group is linked to the sulfur atom at position 2. This arrangement provides a unique combination of electronic and steric effects that contribute to the compound's biological activity.

The synthesis of 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole has been reported in several scientific publications. One common synthetic route involves the reaction of 2-chloroaniline with an appropriate difluoroalkylating agent followed by cyclization to form the benzodiazole ring. The subsequent introduction of the second difluoromethyl group via a sulfuration step completes the synthesis. This method offers good yields and high purity, making it suitable for large-scale production.

In preclinical studies, 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole has demonstrated promising pharmacological properties. It has been shown to exhibit potent binding affinity for specific receptors involved in neurological disorders, such as anxiety and depression. Additionally, the compound has been evaluated for its potential as an antiviral agent against various viral strains, including influenza and herpes simplex virus (HSV). The results have been encouraging, suggesting that 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole could be further developed as a broad-spectrum antiviral drug.

The safety profile of 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole has also been extensively studied. Toxicity assessments in animal models have revealed that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for clinical development and eventual use in human patients.

In conclusion, 1-(difluoromethyl)-2-(difluoromethyl)sulfanyl-1H-1,3-benzodiazole (CAS No. 329269-59-2) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in addressing unmet medical needs in various disease areas.